Cas no 5801-47-8 (Borane,[(2-methyl-1-naphthyl)imino]bis[chloro[(2-methyl-1-naphthyl)amino]- (7CI,8CI))

• Product Name: Borane,[(2-methyl-1-naphthyl)imino]bis[chloro[(2-methyl-1-naphthyl)amino]- (7CI,8CI)
• CAS No: 5801-47-8
• MF: C₁₉H₁₇N₃S
• MW: 319.423382520676
• CID: 379387
• PubChem ID: 832774
• Update Time: 2025-04-19

Borane,[(2-methyl-1-naphthyl)imino]bis[chloro[(2-methyl-1-naphthyl)amino]- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Borane,[(2-methyl-1-naphthyl)imino]bis[chloro[(2-methyl-1-naphthyl)amino]- (7CI,8CI)
• 1-(4-anilinophenyl)-3-phenylthiourea
• thiourea, N-phenyl-N'-[4-(phenylamino)phenyl]-
• AB00097486-01
• BIM-0033828.P001
• 5801-47-8
• AKOS000486297
• N-(4-anilinophenyl)-N'-phenylthiourea
• Oprea1_673783
• DTXSID90356785
• AN-329/40157813
• SR-01000522892
• SR-01000522892-1
• CBMicro_033915

• Inchi： 1S/C19H17N3S/c23-19(21-16-9-5-2-6-10-16)22-18-13-11-17(12-14-18)20-15-7-3-1-4-8-15/h1-14,20H,(H2,21,22,23)
• InChI Key： VXQZVDBWUWXEBX-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NC1C=CC(=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 319.11451
• Monoisotopic Mass: 319.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 36.09